Cas no 98-69-1 (4-Ethylbenzenesulfonic acid)

4-Ethylbenzenesulfonic acid Properties

Names and Identifiers

• 4-Ethylbenzenesulfonic acid
• 4-ethyl-benzenesulfonic acid
• Benzenesulfonic acid,4-ethyl
• Benzenesulfonic acid,ethyl
• ethylbenzene-4-sulphonic acid
• p-Ethylbenzenesulfonic acid
• Phenylethane-p-sulfonate
• Benzenesulfonicacid, p-ethyl- (6CI,7CI,8CI)
• 4-Ethylphenylsulfonic acid
• DTXCID2026571
• FT-0618402
• E83799
• UNII-XIG6VCJ1KC
• 4-Ethylbenzenesulfonic acid #
• 2-[(5-bromo-2-hydroxy-phenyl)methyl-[2-[(5-bromo-2-hydroxy-phenyl)methyl-(carboxymethyl)amino]ethyl]amino]acetic acid
• 98-69-1
• AS-81433
• AKOS009031461
• W-100069
• SCHEMBL93796
• CAS-98-69-1
• 4-ethylbenzene-1-sulfonic acid
• 4-Ethylbenzenesulfonic'acid
• EINECS 202-693-7
• AMY6095
• MFCD00009800
• CHEBI:176767
• Ethylbenzenesulphonic acid
• XIG6VCJ1KC
• A845895
• Benzenesulfonic acid, 4-ethyl-
• Q27293854
• CHEMBL3188767
• 57352-34-8
• EINECS 260-690-6
• Tox21_112365
• Benzenesulfonic acid, p-ethyl-
• ETHYLBENZENESULFONIC ACID
• NS00040539
• CS-0069969
• p-Ethylbenzenesulphonic acid
• NCGC00166239-01
• 4-Ethylbenzenesulfonicacid
• 4-Ethylbenzenesulfonic acid, technical grade, 95%
• HSDB 5320
• 4-ethylbenzenesulonic acid
• DTXSID4046571
• DB-057742
• +Expand

• MDL： MFCD00009800
• InChIKey： BRIXOPDYGQCZFO-UHFFFAOYSA-N
• Inchi： 1S/C8H10O3S/c1-2-7-3-5-8(6-4-7)12(9,10)11/h3-6H,2H2,1H3,(H,9,10,11)
• SMILES： CCC1=CC=C(S(=O)(O)=O)C=C1

Computed Properties

• Exact Mass: 186.035065g/mol
• Surface Charge: 0
• XLogP3: 1.5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 186.035065g/mol
• Monoisotopic Mass: 186.035065g/mol
• Topological Polar Surface Area: 62.8Ų
• Heavy Atom Count: 12
• Complexity: 219
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.57650
• PSA: 62.75000
• Refractive Index: n20/D 1.5331(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Colorless or light yellow needle like crystals
• Stability/Shelf Life: Stability Combustible. Incompatible with strong oxidizing agents, strong bases.
• Solubility: Soluble in water, ethanol and benzene
• Density: 1.229 g/mL at 25 °C(lit.)

4-Ethylbenzenesulfonic acid Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S27-S28-S36/37/39-S45
• Packing Group：III
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2586 8/PG 3
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8

4-Ethylbenzenesulfonic acid Customs Data

• HS CODE：2904100000
• Customs Data：

  China Customs Code:

  2904100000

  Overview:

  2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters